Cas no 2172618-62-9 (3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid
• CAS No: 2172618-62-9
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6079368
• PubChem ID: 165585933
• Update Time: 2025-07-20

3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid
• 2172618-62-9
• EN300-1530446
• 3-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperazin-1-yl}propanoic acid

• Inchi： 1S/C27H31N3O5/c1-19(26(33)30-16-14-29(15-17-30)13-11-25(31)32)10-12-28-27(34)35-18-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-10,24H,11-18H2,1H3,(H,28,34)(H,31,32)/b19-10+
• InChI Key： CRBAQYIWDVJMQO-VXLYETTFSA-N
• SMILES： O(C(NC/C=C(\C)/C(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid

Comprehensive Overview of 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid (CAS No. 2172618-62-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid (CAS No. 2172618-62-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its piperazine backbone and Fmoc-protected amine group make it a versatile building block for designing novel therapeutics, particularly in the context of targeted drug delivery and bioconjugation strategies.

The growing interest in CAS No. 2172618-62-9 aligns with the broader trends in precision medicine and peptide-based therapeutics. Researchers are increasingly exploring its role in the development of PROTACs (Proteolysis Targeting Chimeras) and ADC (Antibody-Drug Conjugate) platforms. These applications leverage the compound's ability to facilitate site-specific modifications, a feature highly sought after in modern biopharmaceutical research. Additionally, its fluorenylmethyloxycarbonyl (Fmoc) group ensures stability during solid-phase peptide synthesis (SPPS), a technique widely used in high-throughput screening and combinatorial chemistry.

From a synthetic chemistry perspective, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid exemplifies the convergence of organic synthesis and biomolecular engineering. Its α,β-unsaturated carbonyl moiety offers reactivity for Michael addition reactions, enabling the creation of complex molecular architectures. This property is particularly valuable in the design of covalent inhibitors, a hot topic in kinase drug discovery and cancer therapy. Furthermore, the compound's carboxylic acid terminus allows for further derivatization, making it a cornerstone in linker chemistry for drug-payload constructs.

The demand for CAS No. 2172618-62-9 has surged in tandem with advancements in AI-driven drug design and computational chemistry. Researchers frequently inquire about its solubility profiles, stability under physiological conditions, and compatibility with click chemistry protocols. These queries reflect the compound's utility in bioorthogonal chemistry, where its Fmoc group can be selectively deprotected without interfering with other functional groups. Such characteristics are pivotal for multistep syntheses in fragment-based drug discovery (FBDD).

In the context of green chemistry, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperazin-1-yl}propanoic acid is also being evaluated for its potential in sustainable synthesis routes. Recent publications highlight its use in flow chemistry setups, reducing solvent waste and improving atom economy. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes, a topic dominating ESG (Environmental, Social, and Governance) discussions among life science investors.

Analytical challenges associated with this compound, such as HPLC purification and mass spectrometry characterization, are frequently addressed in scientific forums. The presence of both UV-active Fmoc and ionizable groups facilitates detection across multiple analytical platforms, a feature appreciated in quality control workflows. Moreover, its crystalline properties have sparked interest in X-ray crystallography studies to elucidate its conformational dynamics in protein-ligand interactions.

Looking ahead, CAS No. 2172618-62-9 is poised to play a pivotal role in emerging areas like degradomer development and protein-protein interaction modulators. Its structural flexibility allows for the incorporation of unnatural amino acids, expanding the toolbox for peptide mimetics design. As the scientific community continues to unravel its full potential, this compound remains a subject of intense study in academic and industrial research settings worldwide.